Cas no 39268-71-8 (5-Ethylpyrimidin-2-amine)

• Product Name: 5-Ethylpyrimidin-2-amine
• CAS No: 39268-71-8
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD09743848
• CID: 293337
• PubChem ID: 23131355
• Update Time: 2025-04-19

5-Ethylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Ethylpyrimidin-2-amine
• 2-Pyrimidinamine,5-ethyl-
• 5-ETHYL-2-PYRIMIDINAMINE
• 2-Amino-5-ethyl-pyrimidin
• 2-Amino-5-ethylpyrimidine
• 2-PYRIMIDINAMINE,5-ETHYL
• 5-Aethyl-pyrimidin-2-ylamin
• 5-Ethyl-2-amino-pyrimidin
• 5-ethyl-pyrimidin-2-ylamine
• 5-ETHYLPYRIMIDINE-2-YLAMINE
• 2-AMINO-5-ETHYL PYRIMIDINE
• 2-PYRIMIDINAMINE, 5-ETHYL-
• STL555956
• RW3190
• BBL102157
• AB51220
• AB0024651
• ST2411994
• W5969
• A824498
• 39268-71-8
• J-517477
• MFCD09743848
• Z1137168329
• DTXSID00630861
• DS-1481
• SCHEMBL2056395
• SY107788
• EN300-7228784
• FT-0648568
• AKOS012857232
• ALBB-029926
• DB-027132

• MDL： MFCD09743848
• Inchi： 1S/C6H9N3/c1-2-5-3-8-6(7)9-4-5/h3-4H,2H2,1H3,(H2,7,8,9)
• InChI Key： YCHYGGNTIXJETG-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C=1)CC

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 286.7±33.0 °C at 760 mmHg
• Flash Point: 152.0±12.6 °C
• PSA: 51.80000
• LogP: 1.20240
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Ethylpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides